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Compound of Interest

Compound Name: 2,3-Diiodothiophene

Cat. No.: B101709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and pharmacological

properties of 2,3-diiodothiophene. It details available data on its characteristics, outlines

experimental protocols for its synthesis and key reactions, and explores its potential

applications, particularly in the realm of medicinal chemistry and materials science.

Core Physical and Chemical Properties
Experimental data for 2,3-diiodothiophene is limited in publicly accessible literature, with

much of the available quantitative data being predictive. For comparative purposes,

experimental data for the isomeric 2,5-diiodothiophene is also presented.
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Property 2,3-Diiodothiophene 2,5-Diiodothiophene

Molecular Formula C₄H₂I₂S C₄H₂I₂S

Molecular Weight 335.93 g/mol 335.93 g/mol

CAS Number 19259-05-3 625-88-7

Appearance -
Cream to pale yellow crystals

or powder

Melting Point Not available 37-43 °C

Boiling Point
282.2 ± 25.0 °C @ 760 mmHg

(Predicted)
139-140 °C

Density 2.7 ± 0.1 g/cm³ (Predicted) -

Flash Point 124.5 ± 23.2 °C (Predicted) 96.0 °C (closed cup)

Solubility Not available Not available

LogP 4.17 (Predicted) -

Spectroscopic Data
Specific experimental spectroscopic data for 2,3-diiodothiophene is not readily available.

Researchers should anticipate spectra based on the known shifts for similar iodinated

thiophene structures. For instance, in ¹H NMR, the two protons on the thiophene ring would

appear as doublets. In ¹³C NMR, four distinct signals would be expected, with the carbon atoms

bonded to iodine showing significantly different chemical shifts.

Synthesis and Reactivity
Synthesis Protocols
The synthesis of 2,3-diiodothiophene can be challenging due to the potential for the formation

of isomeric products. A general method for the iodination of thiophene is adapted below.

General Protocol for Iodination of Thiophene:
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This protocol is based on the iodination of thiophene using iodine and an oxidizing agent, which

is known to produce diiodo-isomers.

Materials:

Thiophene

Iodine

Yellow Mercuric Oxide (HgO)

Benzene or Ligroin

Ether

Dilute sodium thiosulfate solution

Anhydrous calcium chloride

Procedure:

In a glass-stoppered, wide-mouthed bottle cooled in an ice-water bath, dissolve thiophene

(0.42 mole) in 50 mL of benzene.

With continuous and vigorous shaking, alternately add small portions of yellow mercuric

oxide (0.35 mole) and iodine (0.43 mole) over a period of 15-20 minutes, maintaining the

cool temperature.

The reaction mixture will change color as crimson mercuric iodide is formed.

Filter the mixture and wash the residue with three portions of ether.

Combine the filtrates and wash with a dilute sodium thiosulfate solution to remove any

excess iodine.

Dry the organic layer over anhydrous calcium chloride and filter.

Remove the solvents (ether and benzene) by distillation on a steam bath.
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The resulting residue, containing a mixture of iodinated thiophenes, must be purified.

Fractional distillation under reduced pressure can separate mono-iodinated products.

However, separation of diiodothiophene isomers (2,3-, 2,5-, 3,4-) typically requires careful

column chromatography.

Key Chemical Reactions
2,3-diiodothiophene is a valuable building block in organic synthesis, primarily due to the

reactivity of its carbon-iodine bonds in cross-coupling reactions.

Palladium-Catalyzed Cross-Coupling Reactions:

2,3-diiodothiophene can readily participate in Stille and Suzuki-Miyaura cross-coupling

reactions, enabling the formation of new carbon-carbon bonds at the 2 and 3 positions of the

thiophene ring. This is a cornerstone of its utility in constructing complex organic molecules for

drug discovery and materials science.

Experimental Protocol for a General Stille Coupling Reaction:

Materials:

2,3-diiodothiophene

Organostannane reagent (e.g., R-Sn(Bu)₃)

Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃)

Ligand (e.g., P(o-tol)₃), if required

Anhydrous, degassed toluene

Argon atmosphere

Procedure:

To a dry Schlenk tube under an argon atmosphere, add 2,3-diiodothiophene (1 equivalent),

the organostannane reagent (1.1 to 2.2 equivalents), the palladium catalyst (1-2 mol%), and

any additional ligand (2-4 mol%).
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Add anhydrous, degassed toluene via syringe.

Seal the Schlenk tube and heat the reaction mixture at 90-110 °C for

To cite this document: BenchChem. [An In-depth Technical Guide to 2,3-Diiodothiophene:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101709#physical-and-chemical-properties-of-2-3-
diiodothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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